molecular formula C19H25NO3 B270653 N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide

N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide

Cat. No. B270653
M. Wt: 315.4 g/mol
InChI Key: JEKWZWLSRSHAJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide, also known as AEBP1 inhibitor, is a chemical compound that has gained attention in scientific research due to its potential in treating various diseases.

Mechanism of Action

The mechanism of action of N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide involves the inhibition of the N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide protein. N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide is involved in the regulation of adipogenesis and inflammation, and inhibition of this protein has been found to have anti-cancer and anti-diabetic effects.
Biochemical and Physiological Effects:
N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide has been found to have various biochemical and physiological effects. Scientific research has shown that this compound inhibits the growth of cancer cells, reduces insulin resistance in diabetic patients, and decreases inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide in lab experiments include its potential in treating various diseases, its ability to inhibit the N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide protein, and its relatively simple synthesis method. However, the limitations of using this compound in lab experiments include the need for further research to determine its safety and effectiveness in humans, as well as the potential for off-target effects.

Future Directions

There are several future directions for the research of N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide. One direction is to further investigate its potential in treating cancer, diabetes, and obesity. Another direction is to study its safety and effectiveness in humans. Additionally, research could focus on identifying other targets of this compound and exploring its potential in treating other diseases.

Synthesis Methods

The synthesis method of N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide involves the reaction of 2-hydroxybenzoic acid with 1-adamantanol in the presence of thionyl chloride. The resulting product is then reacted with 2-aminoethanol to obtain N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide.

Scientific Research Applications

N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide has been found to have potential in treating various diseases such as cancer, diabetes, and obesity. Scientific research has shown that this compound inhibits the N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide protein, which is involved in the regulation of adipogenesis and inflammation. Inhibition of N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide has been found to decrease the growth of cancer cells and reduce insulin resistance in diabetic patients.

properties

Product Name

N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide

Molecular Formula

C19H25NO3

Molecular Weight

315.4 g/mol

IUPAC Name

N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide

InChI

InChI=1S/C19H25NO3/c21-17-4-2-1-3-16(17)18(22)20-5-6-23-19-10-13-7-14(11-19)9-15(8-13)12-19/h1-4,13-15,21H,5-12H2,(H,20,22)

InChI Key

JEKWZWLSRSHAJB-UHFFFAOYSA-N

SMILES

C1C2CC3CC1CC(C2)(C3)OCCNC(=O)C4=CC=CC=C4O

Canonical SMILES

C1C2CC3CC1CC(C2)(C3)OCCNC(=O)C4=CC=CC=C4O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.